Cas no 61736-32-1 (Butanamide, N-[(dimethylamino)carbonyl]-3-oxo-)

• Product Name: Butanamide, N-[(dimethylamino)carbonyl]-3-oxo-
• CAS No: 61736-32-1
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 468042
• PubChem ID: 12300340
• Update Time: 2025-04-19

Butanamide, N-[(dimethylamino)carbonyl]-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[(dimethylamino)carbonyl]-3-oxo-
• N-(dimethylcarbamoyl)-3-oxobutanamide
• DTXSID30486292
• 61736-32-1

• Inchi： 1S/C7H12N2O3/c1-5(10)4-6(11)8-7(12)9(2)3/h4H2,1-3H3,(H,8,11,12)
• InChI Key： AKHUZQAYGNDGPD-UHFFFAOYSA-N
• SMILES： O=C(NC(CC(C)=O)=O)N(C)C

Computed Properties

• Exact Mass: 172.08486
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48